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Compound of Interest

Compound Name:
3-(azetidin-3-yloxy)-N,N-

diethylaniline

Cat. No.: B1394667 Get Quote

Essential Safety and Handling Guide: 3-
(azetidin-3-yloxy)-N,N-diethylaniline
Disclaimer: No specific safety data sheet (SDS) is currently available for 3-(azetidin-3-yloxy)-
N,N-diethylaniline. The following guidance is based on the known hazards of structurally

similar compounds, namely aniline and N,N-diethylaniline, and is intended to provide essential

safety and logistical information for laboratory professionals. It is crucial to handle this

compound with extreme caution and to perform a thorough risk assessment before

commencing any work.

Hazard Identification and Classification
Based on analogous compounds, 3-(azetidin-3-yloxy)-N,N-diethylaniline is anticipated to be

toxic if swallowed, in contact with skin, or if inhaled.[1][2][3] It may cause damage to organs

through prolonged or repeated exposure.[1][3] Aniline, a related compound, is classified as a

suspected human carcinogen and mutagen.[4]

GHS Hazard Classification (Anticipated):

Acute Toxicity, Oral (Category 3)

Acute Toxicity, Dermal (Category 3)
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Acute Toxicity, Inhalation (Category 3)

Specific Target Organ Toxicity — Repeated Exposure (Category 2)

Skin Irritation (Category 2)

Eye Irritation (Category 2A)

Suspected of causing genetic defects

Suspected of causing cancer

Toxic to aquatic life with long-lasting effects[1][2][3]

Exposure Limits for Structurally Similar Compounds
The following table summarizes occupational exposure limits for aniline. These should be used

as a conservative reference for handling 3-(azetidin-3-yloxy)-N,N-diethylaniline.

Parameter Value Organization

Permissible Exposure Limit

(PEL) - TWA
5 ppm (19 mg/m³) OSHA[4]

Threshold Limit Value (TLV) -

TWA
2 ppm (7.6 mg/m³) ACGIH[4]

Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory to prevent exposure.
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Protection Type Recommended Equipment

Eye and Face Protection Chemical safety goggles and a face shield.[4]

Skin Protection

Chemical-resistant gloves (Nitrile gloves may be

suitable for short-term use, but always check

manufacturer compatibility).[4] A full-length lab

coat, long pants, and closed-toe shoes are

required.[4]

Respiratory Protection

All work must be conducted in a certified

chemical fume hood or a glove box.[4][5] If there

is a risk of exceeding exposure limits, a NIOSH-

approved respirator with an organic vapor

cartridge is necessary.[6][7]

Safe Handling and Storage
Operational Plan:

Training: All personnel must be trained on the potential hazards and safe handling

procedures before working with this compound.[4]

Location: All handling of 3-(azetidin-3-yloxy)-N,N-diethylaniline must occur in a designated

area within a certified chemical fume hood or glove box.[4][5]

Ventilation: Ensure adequate ventilation to minimize vapor concentrations.[8]

Ignition Sources: Keep away from heat, sparks, and open flames as related compounds are

combustible.[9][10]

Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly after

handling.[1][6]

Storage Plan:

Container: Store in a tightly closed, light-resistant container in a cool, dry, and well-ventilated

area.[4][11]
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Compatibility: Store away from strong oxidizing agents, acids, and sources of ignition.[4][11]

Security: Store in a locked cabinet or a restricted-access area.[1][11]

Spill and Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate the area in case of a significant spill.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

such as sand or vermiculite.[4] Do not use combustible materials like paper towels.

Collection: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Large Spills: For large spills, evacuate the area and contact the institution's environmental

health and safety (EHS) department immediately.[4]

First Aid Measures:
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.[2][4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.[2][4]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[2][4]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[2][9]

Disposal Plan
All waste containing 3-(azetidin-3-yloxy)-N,N-diethylaniline must be treated as hazardous

waste.

Waste Collection: Collect all waste, including contaminated PPE and spill cleanup materials,

in a designated, sealed, and clearly labeled hazardous waste container.

Labeling: The waste container must be labeled with the full chemical name and a description

of the waste.

Disposal: Dispose of the hazardous waste through your institution's EHS department in

accordance with all local, state, and federal regulations. Do not dispose of this chemical

down the drain or in the regular trash.[1][11]

Experimental Workflow
The following diagram outlines the standard operating procedure for handling 3-(azetidin-3-
yloxy)-N,N-diethylaniline.
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Caption: Workflow for Safe Handling of 3-(azetidin-3-yloxy)-N,N-diethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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